DPP4-In

• Molecular Formula: C14H20N4O2
• Molecular Weight: 276.33 g/mol
• InChI: InChI=1S/C14H20N4O2/c15-7-11-3-4-12(8-16)18(11)13(20)9-17-14(10-19)5-1-2-6-14/h11-12,17,19H,1-6,9-10H2/t11-,12+
• InChIKey: VZOVKVCGZDERPK-TXEJJXNPSA-N

DPP4-In Product Overview

DPP4-In (also known as Dipeptidylpeptidase IV Inhibitor III, CAS 866396-34-1) is a dicyanopyrrolidine-based, orally bioavailable inhibitor of dipeptidyl peptidase 4 (DPP-4; CD26) . Its hydrochloride salt (DPPI 1c hydrochloride, CAS 866396-70-5) is also widely used in preclinical research . The compound acts as a slow-binding, active-site-targeting inhibitor, primarily applied in type 2 diabetes mellitus (T2DM) and metabolic disease research .

1

Synthetic DPP4 inhibitor – research-grade tool compound with confirmed biochemical mechanism (not a clinical gliptin).

2

Distinct potency window – moderate inhibition profile supports dose-response studies where high-potency inhibitors may saturate.

3

Characterized selectivity – defined selectivity ratio for DPP-like off-targets provides a control reference for pathway studies.

DPP4-In Differentiation

Generic substitution among DPP-4 inhibitors is unreliable due to significant, quantifiable variations in potency, selectivity profiles, and functional mechanisms that directly impact experimental outcomes [1]. For instance, clinical DPP-4 inhibitors exhibit IC50 values ranging from sub-nanomolar (e.g., linagliptin ~0.14 nM) to high nanomolar (e.g., vildagliptin ~34 nM) [2]. Crucially, DPP4-In is characterized by a distinct slow-binding mechanism and a documented lack of inhibitory activity against closely related proteases like DPP8 and DPP9 at concentrations up to 30 μM . This is a critical differentiator, as off-target inhibition of DPP8/9 is associated with severe preclinical toxicity, making such a selectivity profile essential for data interpretation and study validity [3]. Interchanging compounds without verifying these specific, quantitative performance metrics can lead to misinterpretation of biological results, confounding variables in disease models, and ultimately, invalid research conclusions.

1

Research tool vs. clinical gliptin

Clinical gliptins are optimized for human PK and >10,000-fold selectivity; DPP4-In has a distinct potency window that may shift dose-response interpretation.

2

Selectivity context may not transfer

A >288-fold selectivity ratio differs substantially from clinical gliptins (>2,600-fold), so off-target kinase/protease interpretation requires assay-specific review.

3

Scaffold-based binding profile

Cyanopyrrolidine scaffold shared with vildagliptin, but substitution pattern differs; may not reproduce binding kinetics of piperazine or xanthine gliptins.

• [1] Baetta, R. and Corsini, A. 2011. Pharmacology of dipeptidyl peptidase-4 inhibitors: similarities and differences. Drugs. 71(11):1441-67. View Source
• [2] Berger, J.P., et al. 2017. A comparative study of the binding properties, dipeptidyl peptidase-4 (DPP-4) inhibitory activity and glucose-lowering efficacy of the DPP-4 inhibitors alogliptin, linagliptin, saxagliptin, sitagliptin and vildagliptin in mice. Data in Brief. 15: 676-683. View Source
• [3] Lankas, G.R., et al. 2005. Dipeptidyl peptidase IV inhibition for the treatment of type 2 diabetes: potential importance of selectivity over dipeptidyl peptidases 8 and 9. Diabetes. 54(10):2988-94. View Source

DPP4-In Quantitative Evidence

DPP4 Inhibitory Potency

DPP4-In exhibits an IC50 of 106 nM against recombinant human DPP-4, representing moderate potency that is distinct from both high-potency (e.g., linagliptin, 0.14 nM) and low-potency (e.g., vildagliptin, 34 nM) clinical comparators [1]. This places DPP4-In in a unique potency range suitable for studies requiring less-than-complete enzyme inhibition or for use as a tool compound to benchmark the potency of novel chemical entities in a different range .

DPP4 Potency

Reported

IC50 = 104 nM (human DPP4)

Supports dose-response studies in moderate inhibition range

Enzymatic assay; differs from sitagliptin (≈18 nM) and linagliptin (0.14 nM)

Evidence Dimension	In vitro inhibitory potency (IC50)
Target Compound Data	106 nM (hydrochloride salt: 104 nM)
Comparator Or Baseline	Vildagliptin: 34 nM; Linagliptin: 0.14 nM
Quantified Difference	DPP4-In is 3.1-fold less potent than vildagliptin but 757-fold less potent than linagliptin.
Conditions	Recombinant human DPP-4 enzyme assay.

Why This Matters

This distinct potency profile makes DPP4-In a valuable tool for validation experiments where the maximal effect of ultra-potent inhibitors is not desired or for establishing structure-activity relationships in a different potency tier.

• [1] Berger, J.P., et al. 2017. A comparative study of the binding properties, dipeptidyl peptidase-4 (DPP-4) inhibitory activity and glucose-lowering efficacy of the DPP-4 inhibitors alogliptin, linagliptin, saxagliptin, sitagliptin and vildagliptin in mice. Data in Brief. 15: 676-683. View Source

DPP4 Selectivity

A critical differentiator for DPP4-In is its well-defined selectivity profile. At concentrations up to 30 μM, DPP4-In shows little to no inhibitory activity against the closely related serine proteases DPP II, DPP III, DPP VIII, DPP IX, FAP, or APP . This is particularly important for DPP8 and DPP9, where inhibition is known to cause severe toxicity (e.g., alopecia, thrombocytopenia, gastrointestinal toxicity) in preclinical animal models [1]. In contrast, while some high-potency clinical inhibitors like alogliptin and linagliptin are also highly selective (>10,000-fold), this data must be verified for any novel or research-grade compound. The quantified selectivity threshold (>280-fold) for DPP4-In provides a validated safety window for in vivo studies .

DPP4 Selectivity

Class-level

IC50 >30 μM for DPP-like proteases; ≈288-fold selectivity

Provides control for DPP4-specific vs. off-target DPP-like effects

Selectivity ratio lower than clinical gliptins (>2,600–>10,000-fold); review context

Evidence Dimension	Selectivity against DPP-like enzymes
Target Compound Data	IC50 > 30 μM for DPP II, DPP III, DPP VIII, DPP IX, FAP, APP
Comparator Or Baseline	Selectivity window >280-fold (30,000 nM / 106 nM)
Quantified Difference	>280-fold selectivity margin over off-target proteases.
Conditions	In vitro enzyme activity assays for DPP family members.

Why This Matters

Procuring a compound with a verified, broad selectivity window is essential for de-risking in vivo studies and ensuring that observed phenotypic effects can be confidently attributed to DPP-4 inhibition rather than confounding off-target activities.

• [1] Lankas, G.R., et al. 2005. Dipeptidyl peptidase IV inhibition for the treatment of type 2 diabetes: potential importance of selectivity over dipeptidyl peptidases 8 and 9. Diabetes. 54(10):2988-94. View Source

In Vivo Efficacy

In a functional in vivo context, DPP4-In (as the hydrochloride salt, DPPI 1c) demonstrates a robust and quantifiable glucose-lowering effect. In fasted diabetic KK/H1J mice subjected to an oral glucose challenge, oral administration of DPPI 1c at doses ranging from 0.3 to 5 mg/kg resulted in a 46% to 67% decrease in plasma glucose levels . This direct link between in vitro enzyme inhibition and in vivo pharmacodynamic effect is a key piece of evidence for selecting DPP4-In for metabolic studies. Furthermore, this effect was corroborated by a concomitant increase in plasma GLP-1 levels, confirming the mechanism of action in vivo .

In Vivo Response

Model context

46–67% glucose reduction in diabetic KK/H1J mice (0.3–5 mg/kg)

Reported glucose-lowering response in a diabetic mouse model

Oral glucose tolerance test; supports in vivo DPP4 inhibition study

Evidence Dimension	Oral glucose tolerance test (OGTT) efficacy
Target Compound Data	46% to 67% decrease in plasma glucose
Comparator Or Baseline	Vehicle-treated control group
Quantified Difference	Statistically significant reduction in glucose excursion (46-67% lower than control).
Conditions	Oral glucose challenge in fasted, diabetic KK/H1J mice; doses 0.3-5 mg/kg (p.o.).

Why This Matters

The availability of quantifiable in vivo efficacy data in a validated disease model provides confidence in the compound's utility and reproducibility for preclinical metabolic disease research, beyond simple enzyme inhibition.

Cyanopyrrolidine Scaffold

For researchers planning cross-species studies, DPP4-In offers documented species cross-reactivity data. In plasma assays, DPP4-In inhibited DPP-4 activity with IC50 values of 38 nM (rat), 69 nM (human), 92 nM (monkey), and 100 nM (dog) . This profile is important for selecting appropriate preclinical models and for interpreting pharmacodynamic data across species. While many DPP-4 inhibitors have species-specific differences, having this data upfront allows for more informed experimental design .

Crystal Structure

Method context

cis-2,5-dicyanopyrrolidine bound to human DPP4 (X-ray solved)

Provides structural basis for SAR and binding-mode studies

Unique N-substituent vs. vildagliptin; scaffold differentiation

Evidence Dimension	Plasma DPP-4 inhibition across species
Target Compound Data	IC50: Rat (38 nM), Human (69 nM), Monkey (92 nM), Dog (100 nM)
Comparator Or Baseline	Recombinant human enzyme IC50 = 106 nM
Quantified Difference	Potency varies by up to 2.8-fold between species (rat vs. dog).
Conditions	Inhibition of DPP-4 activity in plasma from rat, human, monkey, and dog.

Why This Matters

Knowledge of species-specific potency allows for accurate dose extrapolation, informs model selection, and prevents misinterpretation of in vivo results due to variable target engagement.

DPP4-In Applications

Dose-Response DPP4 Inhibition

With a well-characterized IC50 of 106 nM, DPP4-In serves as an ideal benchmark or positive control for medium-throughput screening campaigns focused on identifying novel chemical entities with similar or improved potency . Its moderate potency allows for clear differentiation from both ultra-potent (e.g., linagliptin) and low-potency (e.g., vildagliptin) comparators, establishing a clear 'middle ground' in dose-response curves [1].

In Vivo Diabetes Research

The established selectivity profile of DPP4-In (IC50 >30 μM against DPP8/9) provides a defined safety margin for chronic or high-dose in vivo studies in rodent models of diabetes and obesity . This is particularly critical for studies where long-term DPP-4 inhibition is required and the confounding effects of DPP8/9-related toxicity (e.g., alopecia, gastrointestinal distress) must be avoided to preserve data integrity [2].

DPP4 Specificity Control

The documented species-specific plasma inhibition data (IC50: rat 38 nM, monkey 92 nM, dog 100 nM) makes DPP4-In a suitable tool for translational pharmacology studies . Researchers can use these data to perform informed dose extrapolations and to validate target engagement in different preclinical models, ensuring that observed efficacy is linked to a predictable level of enzyme inhibition .

DPP4 Active Site Crystallography

Given its moderate potency, DPP4-In is uniquely suited for experiments designed to dissect the biological outcomes of partial versus near-complete DPP-4 inhibition. In systems where the goal is to study physiological modulation rather than maximal pharmacological suppression, DPP4-In offers a controlled way to achieve a defined level of enzyme blockade, as opposed to the near-total inhibition induced by sub-nanomolar inhibitors .

Application

Selection Property

Validation Focus

DPP4 dose-response studies

Moderate inhibitor potency context

Titration of inhibition levels in cellular assays

In vivo DPP4 inhibition model

Reported glucose-lowering response

Acute OGTT and GLP-1 increase in rodent model

DPP4 selectivity control

Defined off-target selectivity window

DPP4-specific vs. DPP8/9 phenotype deconvolution

Active-site SAR and docking

Solved X-ray co-crystal structure

Binding-pose calibration for cyanopyrrolidine chemotype

• [1] Berger, J.P., et al. 2017. A comparative study of the binding properties, dipeptidyl peptidase-4 (DPP-4) inhibitory activity and glucose-lowering efficacy of the DPP-4 inhibitors alogliptin, linagliptin, saxagliptin, sitagliptin and vildagliptin in mice. Data in Brief. 15: 676-683. View Source
• [2] Lankas, G.R., et al. 2005. Dipeptidyl peptidase IV inhibition for the treatment of type 2 diabetes: potential importance of selectivity over dipeptidyl peptidases 8 and 9. Diabetes. 54(10):2988-94. View Source